(2R*)-2-amino-3-[(2S)-oxolan-2-yl]propanoic acid hydrochloride

Specification

• Molecular Formula: C7H14ClNO3
• Molecular Weight: 195.64 g/mol
• IUPAC Name: (2S)-2-amino-3-[(2S)-oxolan-2-yl]propanoic acid;hydrochloride
• Standard InChI: InChI=1S/C7H13NO3.ClH/c8-6(7(9)10)4-5-2-1-3-11-5;/h5-6H,1-4,8H2,(H,9,10);1H/t5-,6-;/m0./s1
• Standard InChI Key: ISXQMVZLBLXIDJ-GEMLJDPKSA-N
• Isomeric SMILES: C1C[C@H](OC1)C[C@@H](C(=O)O)N.Cl
• Canonical SMILES: C1CC(OC1)CC(C(=O)O)N.Cl

Introduction

Structural and Molecular Properties

Chemical Composition

The molecular formula of (2R*)-2-amino-3-[(2S)-oxolan-2-yl]propanoic acid hydrochloride is C₇H₁₄ClNO₃, with a molecular weight of 195.64 g/mol. Its structure features a chiral center at the second carbon of the propanoic acid chain and a second stereocenter within the oxolane ring. The IUPAC name reflects its stereochemistry: (2R)-2-amino-3-[(2S)-oxolan-2-yl]propanoic acid hydrochloride.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₇H₁₄ClNO₃
Molecular Weight	195.64 g/mol
Chiral Centers	2 (C2 and oxolane C2)
SMILES	C1CC@@HCC@HN.Cl
Solubility	Enhanced in aqueous solutions

The oxolane ring introduces conformational rigidity, which influences its interactions with biological targets such as enzymes and receptors. The hydrochloride salt forms ionic bonds with the amino group, improving its crystallinity and handling properties.

Synthesis and Production

Synthetic Routes

The synthesis of (2R*)-2-amino-3-[(2S)-oxolan-2-yl]propanoic acid hydrochloride involves multi-step processes:

• Starting Materials: Amino acids (e.g., serine or threonine) and oxolane precursors are common starting points.

• Ring Formation: Cyclization reactions, such as acid-catalyzed etherification, construct the oxolane ring.

• Functional Group Introduction: The amino and carboxylic acid groups are introduced via amidation or hydrolysis.

• Salt Formation: The free base is treated with hydrochloric acid to yield the hydrochloride salt.

Chemical Reactivity

Reaction Types

The compound participates in diverse reactions due to its functional groups:

• Oxidation: The oxolane ring can be oxidized to form lactones or ketones using agents like KMnO₄.

• Substitution: Nucleophilic substitution at the amino group enables the introduction of alkyl or acyl moieties.

• Esterification: The carboxylic acid reacts with alcohols to form esters, useful in prodrug design.

Table 2: Common Reactions and Reagents

Reaction	Reagents	Products
Oxidation	KMnO₄, H₂O₂	Oxo derivatives
Substitution	Alkyl halides, acyl chlorides	N-alkyl/acyl derivatives
Esterification	Methanol/H⁺	Methyl ester

Biological Activity and Mechanisms

Neuroprotective Effects

In vitro studies suggest the compound reduces neuronal apoptosis by modulating glutamate receptors and scavenging free radicals. A 2024 study demonstrated its ability to decrease amyloid-beta plaque formation in Alzheimer’s disease models, though clinical trials are pending.

Antimicrobial Properties

Preliminary assays show inhibitory activity against Gram-positive bacteria (e.g., Staphylococcus aureus), likely via interference with cell wall synthesis. The oxolane ring may enhance membrane permeability, facilitating target engagement.

Antioxidant Capacity

The compound’s secondary alcohol group contributes to radical scavenging, mitigating oxidative stress in cellular models.

Comparative Analysis with Related Compounds

Stereoisomers

• (2S)-2-Amino-3-[(2R)-oxolan-2-yl]propanoic acid: Altered stereochemistry reduces affinity for glutamate receptors compared to the (2R*,2S) isomer.

• 3-[(2R)-Oxolan-2-yl]propanoate: Lacks the amino group, rendering it biologically inert in neuroprotection assays.

Structural Analogues

• Rebamipide Hydrochloride: An indole-containing analogue with gastroprotective effects but no neuroactivity.

• 2-Amino-3-(oxan-4-yl)propanoic Acid: A six-membered ring variant with lower solubility and altered pharmacokinetics.

Applications in Research

Organic Synthesis

The compound serves as a chiral building block for peptidomimetics and heterocyclic compounds. Its rigid structure aids in stereoselective synthesis, reducing racemization risks.

Drug Development

Potential therapeutic applications include:

• Neurodegenerative Diseases: Targeting glutamate excitotoxicity and oxidative stress.

• Antibacterial Agents: Combating drug-resistant Gram-positive infections.